2-methyl-1-(1-((3-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-benzo[d]imidazole

• IUPAC Name: 2-methyl-1-[1-[3-(trifluoromethyl)phenyl]sulfonylpyrrolidin-3-yl]benzimidazole
• InChI: InChI=1S/C19H18F3N3O2S/c1-13-23-17-7-2-3-8-18(17)25(13)15-9-10-24(12-15)28(26,27)16-6-4-5-14(11-16)19(20,21)22/h2-8,11,15H,9-10,12H2,1H3
• InChI Key: HNFRYIFRIQZGPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CCN(C3)S(=O)(=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C19H18F3N3O2S
• Molecular Weight: 409.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a phenyl group, a sulfonyl group, a pyrrolidine ring, and a benzimidazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The trifluoromethyl group would add a degree of electron-withdrawing character, while the phenyl and benzimidazole rings would contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the trifluoromethyl group could potentially undergo reactions with nucleophiles, while the aromatic rings might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group and the aromatic rings would likely make the compound relatively nonpolar and lipophilic.

Scientific Research Applications

Chemical Synthesis and Material Science

• The direct methylation or trifluoroethylation of imidazole and pyridine derivatives provides a route to a variety of room temperature ionic liquids (RTILs), indicating the importance of these compounds in synthesizing new materials and chemicals with potential applications in green chemistry and industrial processes (Jie Zhang, G. Martin, D. Desmarteau, 2003).

Biological Activity

• Imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antisecretory and cytoprotective antiulcer agents, illustrating the role of such compounds in medicinal chemistry and drug development (J. Starrett, T. A. Montzka, A. Crosswell, R. L. Cavanagh, 1989).

Coordination Chemistry

• Studies on the coordination and rearrangement of benzimidazole derivatives with metals highlight the utility of these compounds in developing new metal-organic frameworks (MOFs) and coordination complexes, which have applications ranging from catalysis to materials science (M. R. Bermejo, A. Sousa, M. Fondo, M. Helliwell, 2000).

Antiviral Research

• The development of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines as antirhinovirus agents shows the potential therapeutic applications of similar compounds in treating viral infections (C. Hamdouchi, J. Blas, Mirian del Prado, J. Gruber, A. Heinz, L. Vance, 1999).

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would likely depend on its intended use or biological activity. Potential areas of interest could include exploring its reactivity, optimizing its synthesis, or investigating its biological activity.